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Compound of Interest

Compound Name: 1,2-Dimethylanthracene

CAS No.: 53666-94-7

Cat. No.: B11751595

Get Quote

Executive Summary
1,2-Dimethylanthracene (CAS: 53666-94-7) is a Polycyclic Aromatic Hydrocarbon (PAH).[1]

While distinct from the highly potent carcinogen 7,12-Dimethylbenz[a]anthracene (DMBA), it

possesses structural similarities that necessitate a conservative safety approach.[1] It is

persistent, bioaccumulative, and toxic to aquatic life.[1]

Immediate Directive:

NEVER dispose of this compound down the drain.[1]

NEVER dispose of solid waste (gloves, weighing boats) in regular trash.[1]

ALL waste must be routed to High-Temperature Incineration via your facility’s hazardous

waste stream.[1]

Chemical Profile & Risk Assessment
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Understanding the physical nature of the contaminant is the first step in proper disposal. PAHs

are lipophilic, meaning they readily penetrate skin and accumulate in fatty tissues.[1]

Parameter Data Operational Implication

Chemical Name 1,2-Dimethylanthracene Alkylated PAH

CAS Number 53666-94-7 Use for specific waste profiling

Physical State Solid (Crystalline Powder)
Dust generation is the primary

inhalation risk

Solubility

Insoluble in water; Soluble in

organic solvents (DCM,

Toluene)

Requires organic solvent

waste streams

Hazard Class
Aquatic Chronic 1; Skin Irrit. 2;

Carcinogenicity (Suspected)

Treat as a "Select Carcinogen"

per OSHA lab standards

Scientist's Note: Alkylated anthracenes often exhibit different biological activities than their

parent compounds. While 1,2-dimethylanthracene is less active than 7,12-DMBA in specific

skin tumor assays, it must be handled as a potential mutagen and carcinogen due to its ability

to intercalate DNA [1].

Pre-Disposal Logistics & PPE
Before generating waste, ensure the following barrier protections are active.

Personal Protective Equipment (PPE) Matrix
Hand Protection:Double-gloving is mandatory.[1]

Inner Layer: Nitrile (4 mil).[1]
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Outer Layer: Nitrile (minimum 5 mil) or Silver Shield/Laminate (if dissolving in halogenated

solvents).[1]

Rationale: PAHs can permeate standard latex; Nitrile offers superior resistance to the

hydrocarbon structure.[1]

Respiratory Protection:

Handle strictly within a Class II Biosafety Cabinet or Chemical Fume Hood.[1]

If weighing outside containment (not recommended), use an N95 or P100 particulate

respirator.[1]

Eye Protection: Chemical splash goggles (ANSI Z87.1).[1]

Disposal Workflows
The disposal path depends entirely on the physical state of the waste.[1]

Scenario A: Solid Waste
Includes: Contaminated gloves, weighing boats, paper towels, and pure chemical solids.[1]

Containment: Place items immediately into a clear, heavy-duty polyethylene bag (minimum 2

mil).

Labeling: Tag as "Hazardous Waste - Solid Debris."

Constituents: List "1,2-Dimethylanthracene debris (Trace)."

Secondary Containment: Seal the bag and place it inside a rigid hazardous waste drum

(fiber or poly drum).

Scenario B: Liquid Waste
Includes: Mother liquors, stock solutions, and HPLC waste.[1]

Solvent Identification: Determine the primary solvent.[1]

Halogenated: (e.g., Dichloromethane, Chloroform).
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Non-Halogenated: (e.g., Acetone, Methanol, DMSO).[1]

Segregation: Pour into the appropriate waste carboy. Do not mix halogenated and non-

halogenated streams unless your facility explicitly permits it (mixing increases disposal costs

significantly).[1]

Labeling:

Tag as "Hazardous Waste - Liquid."[1]

Explicitly write: "Contains 1,2-Dimethylanthracene (<1%)."

Mark "Toxic" and "Carcinogen" checkboxes.[1]

Visualization: Disposal Decision Tree
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Figure 1: Decision logic for segregating 1,2-Dimethylanthracene waste streams to ensure

compliance with incineration protocols.
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Spill Management Protocol
Spills of PAHs are particularly troublesome due to their persistence.[1] Speed is critical to

prevent spread.[1]

Protocol for Solid Spill (Powder)
Isolate: Evacuate the immediate 3-meter radius.[1]

PPE Up: Don double nitrile gloves, goggles, and a lab coat.[1]

Dampen: Gently cover the powder with a wet paper towel (dampened with water or ethanol).

[1] This prevents dust from becoming airborne.[1][2]

Scoop: Use a scoop or stiff card to lift the wet powder/towel mixture.[1]

Clean: Wipe the surface 3 times with ethanol or acetone.[1]

Dispose: All cleanup materials go into "Solid Hazardous Waste."

Protocol for Liquid Spill
Absorb: Use universal absorbent pads or vermiculite.[1]

Wait: Allow 2-3 minutes for full absorption.

Collect: Place saturated pads into a heavy-duty bag.

Decontaminate: Scrub surface with detergent and water to remove oily residue.[1]

Visualization: Spill Response Workflow
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Figure 2: Operational workflow for containing and cleaning accidental releases.

Regulatory Compliance (RCRA & EPA)
While 1,2-Dimethylanthracene is not explicitly listed on the RCRA "P" or "U" lists (unlike

Anthracene U002 or Benz[a]anthracene U018), it must be managed as a Characteristic

Hazardous Waste due to toxicity [2].[1]

Waste Code Assignment: If the waste exhibits toxicity characteristics, use code D001 (if in

flammable solvent) or state-specific codes for "Toxic Organic Solids."[1]

Best Practice: Many institutions classify all PAH waste under a blanket "Toxic" profile to

ensure it is incinerated rather than landfilled.[1] Landfilling PAHs is prohibited in many

jurisdictions due to groundwater leaching risks [3].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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